Cas no 85459-06-9 (Phosphonimidic diamide, P-1-aziridinyl-N,N,N',N',N''-pentabutyl-)
85459-06-9 structure
Product Name:Phosphonimidic diamide, P-1-aziridinyl-N,N,N',N',N''-pentabutyl-
CAS No:85459-06-9
MF:C22H49N4P
MW:400.625026464462
CID:664265
Update Time:2024-01-31
Phosphonimidic diamide, P-1-aziridinyl-N,N,N',N',N''-pentabutyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphonimidic diamide, P-1-aziridinyl-N,N,N',N',N''-pentabutyl-
- N-[aziridin-1-yl-butylimino-(dibutylamino)-λ<sup>5</sup>-phosphanyl]-N-butylbutan-1-amine
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- Inchi: 1S/C22H49N4P/c1-6-11-16-23-27(26-21-22-26,24(17-12-7-2)18-13-8-3)25(19-14-9-4)20-15-10-5/h6-22H2,1-5H3
- InChI Key: PTHPZMFEKZQDPD-UHFFFAOYSA-N
- SMILES: P(N1CC1)(=NCCCC)(N(CCCC)CCCC)N(CCCC)CCCC
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 142-143 °C(Press: 0.03 Torr)
Phosphonimidic diamide, P-1-aziridinyl-N,N,N',N',N''-pentabutyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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